1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine

• IUPAC Name: 1-[(3-methylthiophen-2-yl)methyl]-4-pyridin-2-ylpiperazine
• InChI: InChI=1S/C15H19N3S/c1-13-5-11-19-14(13)12-17-7-9-18(10-8-17)15-4-2-3-6-16-15/h2-6,11H,7-10,12H2,1H3
• InChI Key: SIAQFVIRDNTJBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CN2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C15H19N3S
• Molecular Weight: 273.4 g/mol

Description

1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine, also known as MTPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule belongs to the class of piperazine derivatives, which have been shown to possess a wide range of biological activities.

Mechanism of Action

1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine acts as a dopamine transporter inhibitor, which means that it blocks the reuptake of dopamine into presynaptic neurons. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can have a variety of effects on the brain and body. The exact mechanism of action of 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine is still being studied, but it is believed to involve interactions with the dopamine transporter protein and other neurotransmitter systems in the brain.
Biochemical and physiological effects:
The biochemical and physiological effects of 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine are complex and depend on a variety of factors, including dosage, route of administration, and individual differences in metabolism and physiology. Some of the reported effects of 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine include increased locomotor activity, changes in dopamine levels in the brain, and alterations in gene expression in the brain and other tissues.

Advantages and Limitations for Lab Experiments

1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine has several advantages as a tool for scientific research. It is a highly specific dopamine transporter inhibitor, which makes it a valuable tool for studying the dopamine system in the brain. It is also relatively easy to synthesize and has been shown to be stable under a variety of experimental conditions. However, there are also some limitations to the use of 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine in lab experiments. For example, it can be difficult to control the dose and route of administration of 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine, which can lead to variability in experimental results.

Future Directions

There are many potential future directions for research on 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine. One area of interest is the development of new analogs of 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine that may have improved pharmacological properties or greater specificity for the dopamine transporter. Another area of interest is the use of 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine in combination with other drugs or therapies for the treatment of Parkinson's disease and other neurological disorders. Finally, further research is needed to fully understand the mechanism of action of 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine and its effects on the brain and body.

Synthesis Methods

The synthesis of 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine involves the reaction of 2-pyridinecarboxaldehyde with 3-methylthiophene-2-carboxylic acid hydrazide in the presence of acetic anhydride and triethylamine. The resulting product is then treated with 1-bromo-3-chloropropane and sodium hydroxide to form the final compound, 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine. This synthesis method has been reported in several scientific publications and has been shown to yield high purity and yield of 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine.

Scientific Research Applications

1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine has been extensively studied for its potential applications in scientific research. One of the most promising applications of 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine is in the field of neuroscience. 1-[(3-methyl-2-thienyl)methyl]-4-(2-pyridinyl)piperazine has been shown to act as a dopamine transporter inhibitor, which makes it a useful tool for studying the dopamine system in the brain. It has also been shown to have potential applications in the treatment of Parkinson's disease, a neurodegenerative disorder that affects the dopamine system.